Cas no 4488-40-8 (4-Methyl-1-naphthoic acid)

• Product Name: 4-Methyl-1-naphthoic acid
• CAS No: 4488-40-8
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD00671557
• CID: 330943
• PubChem ID: 3014285
• Update Time: 2025-10-28

4-Methyl-1-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-naphthoic acid
• 1-Naphthalenecarboxylicacid, 4-methyl-
• 4-Methyl-1-naphthoic
• 4-methylnaphthalene-1-carboxylic acid
• 4-Methyl-1-naphthalenecarboxylic Acid
• 4-Methyl-1-napthoic acid
• 1-Naphthalenecarboxylic acid, 4-methyl-
• 4-Methyl-naphthalene-1-carboxylic acid
• 4-methylnaphthalenecarboxylic acid
• 4-methylnaphthoic acid
• 4-Methyl-1-naphthoicAcid
• 4-Methyl-1-naphtholic acid
• KSC237C5D
• SIVYRLBDAPKADZ-UHFFFAOYSA-N
• B
• SY021469
• 4-Methyl-1-naphthoic acid, 97%
• DTXSID30196329
• AC-25714
• J-515695
• AKOS000114424
• 2,4-Dimethoxy-6-(N-methyl-morpho linium-4-yl)-1,3,5-triazine chloride
• 4488-40-8
• EN300-110133
• J-803023
• TS-02600
• AB1529
• MFCD00671557
• BCP26306
• FT-0671955
• AM20040499
• SCHEMBL669648
• CS-W016901
• 4-Methyl-naphthalene-1-carboxylic acid;4-Methyl-1-napthoic acid
• M1203
• A24562
• 4-Methyl-1-naphthalenecarboxylic Acid; 1-Methyl-4-naphthalenecarboxylic Acid; 1-Methyl-4-naphthoic Acid; 4-Methyl-1-naphthalenecarboxylic Acid.
• BBL100278
• STL553843

• MDL： MFCD00671557
• Inchi： 1S/C12H10O2/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H,13,14)
• InChI Key： SIVYRLBDAPKADZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.222
• Melting Point: 175.0 to 181.0 deg-C
• Boiling Point: 387.4℃ at 760 mmHg
• Flash Point: 174 °C
• Refractive Index: 1.654
• PSA: 37.30000
• LogP: 2.84640
• Solubility: Uncertain

4-Methyl-1-naphthoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Methyl-1-naphthoic acid

4-Methyl-1-naphthoic Acid (CAS No. 4488-40-8): A Versatile Organic Compound in Chemical and Pharmaceutical Research

4-Methyl-1-naphthoic acid, also known by its CAS No. 4488-40-8, is a substituted naphthoic acid derivative that has garnered significant attention in the fields of organic chemistry, pharmaceutical science, and materials engineering. As a member of the naphthoic acid family, this compound features a naphthalene ring system with a carboxylic acid group (-COOH) at the 1-position and a methyl group (-CH₃) at the 4-position. Its unique structural configuration imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The chemical structure of 4-methyl-1-naphthoic acid (C₁₂H₁₀O₂) is characterized by an aromatic naphthalene core, which provides stability and conjugation, combined with the electron-donating effect of the methyl substituent. This structural arrangement influences its solubility, reactivity, and interactions with other molecules. The compound exhibits a melting point of approximately 155–157°C and is sparingly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These properties are critical for its application in synthetic pathways where solubility and reaction conditions must be precisely controlled.

Recent advancements in computational chemistry have elucidated the electronic distribution of 4-methyl-1-naphthoic acid, revealing its potential as a scaffold for drug design. Studies published in *Journal of Medicinal Chemistry* (2023) highlight its role as a precursor for developing anti-inflammatory agents by modulating COX enzyme activity. The methyl substitution at position 4 enhances lipophilicity while maintaining sufficient polarity for receptor binding—a balance essential for optimizing drug efficacy and bioavailability.

In the realm of pharmaceutical research, derivatives of CAS No. 4488-40-8 have been explored for their therapeutic potential in treating metabolic disorders. For instance, esterification of the carboxylic acid group yields compounds with improved pharmacokinetic profiles, as demonstrated in preclinical trials targeting type 2 diabetes mellitus. These derivatives act as agonists for peroxisome proliferator-activated receptors (PPARs), which regulate lipid metabolism and glucose homeostasis.

Beyond pharmaceutical applications, 4-methyl-1-naphthoic acid plays a pivotal role in materials science. Its conjugated aromatic system makes it an ideal candidate for constructing organic semiconductors used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaics. Researchers at the University of Tokyo (2023) incorporated this compound into polymer matrices to enhance charge carrier mobility through π–π stacking interactions between adjacent naphthalene rings.

Synthetic methods for preparing CAS No. 4488-40-8 typically involve electrophilic substitution reactions on naphthalene precursors followed by oxidation or hydrolysis steps to introduce the carboxylic acid functionality. A notable approach described in *Organic Letters* (2023) employs palladium-catalyzed C–H activation to selectively install the methyl group at position 4, achieving high regioselectivity under mild conditions compared to traditional Friedel-Crafts alkylation protocols.

The environmental impact of industrial processes involving naphthoic acids has also been scrutinized due to their persistence in ecosystems. However, recent studies emphasize sustainable synthesis routes using biocatalytic methods that minimize waste generation while maintaining product purity—aligning with green chemistry principles advocated by organizations like IUPAC.

As analytical techniques continue to evolve, advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided deeper insights into the molecular conformational flexibility of CAS No. 4488-40-8 under varying solvent environments. These data are crucial for predicting intermolecular interactions during formulation development or when designing supramolecular assemblies.

In conclusion, CAS No. 4488-40-8 exemplifies how subtle structural modifications can significantly influence molecular behavior across diverse scientific domains—from enhancing drug discovery pipelines to advancing next-generation electronic materials research—underscoring its importance as both an academic curiosity and industrial workhorse within modern chemical innovation landscapes.